3-[2-(Methoxymethyl)morpholin-4-yl]pyrazine-2-carbonitrile

• IUPAC Name: 3-[2-(methoxymethyl)morpholin-4-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C11H14N4O2/c1-16-8-9-7-15(4-5-17-9)11-10(6-12)13-2-3-14-11/h2-3,9H,4-5,7-8H2,1H3
• InChI Key: FAFGUPCGAIQLDY-UHFFFAOYSA-N
• Canonical SMILES: COCC1CN(CCO1)C2=NC=CN=C2C#N
• Molecular Formula: C11H14N4O2
• Molecular Weight: 234.25 g/mol

Description

3-[2-(Methoxymethyl)morpholin-4-yl]pyrazine-2-carbonitrile, also known as MMMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MMMP is a heterocyclic compound that contains a pyrazine ring and a morpholine ring.

Mechanism of Action

The mechanism of action of 3-[2-(Methoxymethyl)morpholin-4-yl]pyrazine-2-carbonitrile is not fully understood, but it is believed to act through various pathways in the body. This compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. This compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect against oxidative stress. This compound has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

3-[2-(Methoxymethyl)morpholin-4-yl]pyrazine-2-carbonitrile has several advantages for lab experiments, including its high yield synthesis method, unique chemical properties, and potential applications in various fields. However, this compound also has some limitations, including its limited solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for 3-[2-(Methoxymethyl)morpholin-4-yl]pyrazine-2-carbonitrile research. One direction is to further investigate the mechanism of action of this compound and its potential therapeutic applications in various diseases. Another direction is to explore the use of this compound as a building block for the synthesis of new organic compounds and materials. Additionally, further studies are needed to determine the optimal dosage and toxicity of this compound in vivo.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential applications in various fields. This compound has been shown to have therapeutic effects in cancer, inflammation, and neurodegenerative diseases, as well as potential applications in material science and organic synthesis. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

3-[2-(Methoxymethyl)morpholin-4-yl]pyrazine-2-carbonitrile can be synthesized using various methods. One of the most common methods is the reaction of 2-bromo-5-chloropyrazine with morpholine and formaldehyde in the presence of a base. The reaction yields this compound as a white solid with a high yield.

Scientific Research Applications

3-[2-(Methoxymethyl)morpholin-4-yl]pyrazine-2-carbonitrile has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of cancer, inflammation, and neurodegenerative diseases. This compound has also been used as a building block for the synthesis of various organic compounds and materials due to its unique chemical properties.